![molecular formula C22H22N2O4 B278020 N-(3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide](/img/structure/B278020.png)
N-(3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide
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Overview
Description
N-(3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide, also known as DMXAA, ASA404, or Vadimezan, is a small molecule that has been found to possess anti-cancer properties. It was discovered by the Auckland Cancer Society Research Centre in New Zealand in the 1990s and has since been the subject of extensive scientific research.
Mechanism of Action
N-(3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide works by activating the STING (stimulator of interferon genes) pathway, which is involved in the production of interferon-alpha. This leads to the activation of immune cells, such as natural killer cells and T cells, which then attack and destroy cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the activation of immune cells, the inhibition of angiogenesis (the formation of new blood vessels that supply tumors), and the induction of apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide in lab experiments include its ability to activate the immune system and its effectiveness against a range of cancer types. However, there are also limitations, including the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on N-(3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide, including the development of new formulations and delivery methods, the investigation of its potential use in combination with other cancer treatments, and the exploration of its potential use in the treatment of other diseases, such as viral infections and autoimmune disorders. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of N-(3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide involves several steps, including the reaction of 3,4-dimethylphenol with acetic anhydride to produce 3,4-dimethylphenyl acetate. This is then reacted with hydroxylamine hydrochloride to produce 3,4-dimethylphenoxyacetohydroxamic acid, which is then reacted with 4-methylphenyl isocyanate to produce this compound.
Scientific Research Applications
N-(3-{[(3,4-dimethylphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide has been extensively studied for its anti-cancer properties and has been found to be effective against a range of cancer types, including lung, breast, colon, and melanoma. It works by activating the immune system, specifically the production of interferon-alpha, which in turn leads to the destruction of cancer cells.
properties
Molecular Formula |
C22H22N2O4 |
---|---|
Molecular Weight |
378.4 g/mol |
IUPAC Name |
N-[3-[[2-(3,4-dimethylphenoxy)acetyl]amino]-4-methylphenyl]furan-2-carboxamide |
InChI |
InChI=1S/C22H22N2O4/c1-14-7-9-18(11-16(14)3)28-13-21(25)24-19-12-17(8-6-15(19)2)23-22(26)20-5-4-10-27-20/h4-12H,13H2,1-3H3,(H,23,26)(H,24,25) |
InChI Key |
KNQLXSSGUBJBFH-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)C)C |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)C)C |
Origin of Product |
United States |
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